2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide

• IUPAC Name: 2,5-dichloro-N-(5-methoxy-2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C18H18Cl2N2O3/c1-24-13-3-5-17(22-6-8-25-9-7-22)16(11-13)21-18(23)14-10-12(19)2-4-15(14)20/h2-5,10-11H,6-9H2,1H3,(H,21,23)
• InChI Key: BFEQSVCCFGRFNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2CCOCC2)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H18Cl2N2O3
• Molecular Weight: 381.2 g/mol

Description

2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide, also known as DMMPB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide is not fully understood. However, studies have suggested that it may exert its antiproliferative effects by inhibiting the activity of certain enzymes involved in cell growth and division. 2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has been shown to exhibit various biochemical and physiological effects. Studies have suggested that it may act as an antioxidant, protecting cells from oxidative stress. It has also been shown to exhibit anti-inflammatory activity, which may be useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide is its potent antiproliferative activity against various cancer cell lines. This makes it a promising candidate for further development as an anticancer agent. However, one of the limitations of 2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide is its relatively low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide. One area of research could be the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research could be the investigation of its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, further studies could be conducted to elucidate the exact mechanism of action of 2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide and to identify potential molecular targets for its anticancer activity.

Scientific Research Applications

2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has been studied for its potential therapeutic applications in various fields of research. One of the most promising areas of research is its potential as an anticancer agent. Studies have shown that 2,5-dichloro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.